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Compound of Interest

Compound Name: 5-Bromo-2-iodothiazole

CAS No.: 108306-64-5

Cat. No.: B025449

Get Quote

Strategic Utilization of Orthogonal Halogen Reactivity in
Heterocyclic Design
Executive Summary
5-Bromo-2-iodothiazole represents a high-value "linchpin" scaffold in modern drug discovery.

Its utility is derived from the orthogonal reactivity of its two halogen substituents. The significant

difference in bond dissociation energy (BDE) and electronic environment between the C2-

Iodine and C5-Bromine bonds allows for highly controlled, sequential functionalization. This

guide provides the mechanistic grounding and experimental protocols required to exploit this

molecule for the rapid assembly of trisubstituted thiazole libraries, commonly found in kinase

inhibitors and antifungal pharmacophores.

Molecular Architecture & Physicochemical Profile
The thiazole ring is an electron-deficient heteroaromatic system. In 5-bromo-2-iodothiazole,

the positioning of the halogens creates a distinct reactivity gradient.
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Property Specification Notes

IUPAC Name 5-Bromo-2-iodothiazole

Molecular Formula C₃HBrINS

Molecular Weight 289.92 g/mol
High halogen mass

contribution

Physical State
Crystalline Solid / Low-melting

Solid

Typically off-white to pale

yellow

Solubility DMSO, DMF, DCM, THF Poor water solubility

Storage 2–8°C, Light Sensitive
C–I bond is photolabile; store

under inert gas

Key Hazard Skin/Eye Irritant
Potential sensitizer

(halogenated heterocycle)

Structural Reactivity Analysis
Position 2 (C-I): Flanked by both Sulfur and Nitrogen, this position is the most electron-

deficient. The C–I bond is the weakest (lowest BDE), making it the primary site for oxidative

addition by Pd(0) catalysts.

Position 5 (C-Br): Less electron-deficient than C2. The C–Br bond is stronger and requires

higher activation energy or specialized ligands to react, effectively remaining inert during C2

functionalization conditions.

The Core Value: Orthogonal Reactivity Landscape
The primary utility of this scaffold is the ability to perform Iterative Cross-Coupling. This allows

a chemist to install two different R-groups sequentially without protecting group manipulations.

Reactivity Hierarchy Visualization
The following diagram illustrates the logical flow of sequential substitution.
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Figure 1: The sequential functionalization workflow exploits the reaction rate difference

between C2-I and C5-Br.

Synthetic Protocols
Preparation of the Scaffold (Synthesis)
While often purchased, the synthesis of 5-bromo-2-iodothiazole is a critical skill for scale-up.

It is typically accessed via the Sandmeyer Reaction from the commercially available 2-amino-5-

bromothiazole.

Mechanism: Diazotization of the amine generates a diazonium salt, which undergoes radical-

nucleophilic substitution with iodide.

Protocol:

Reagents: 2-Amino-5-bromothiazole (1.0 eq),

(1.5 eq),

(aqueous), KI (2.0 eq).

Procedure:

Dissolve amine in dilute

and cool to 0°C.
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Add

solution dropwise (maintain <5°C) to form the diazonium species.

Add aqueous KI solution slowly (vigorous gas evolution of

).

Stir at room temperature for 2 hours.

Workup: Neutralize with

, extract with EtOAc, wash with

(to remove free iodine), and recrystallize/column.

Application: Regioselective Suzuki Coupling (Step 1)
Objective: Selective arylation at C2 while preserving the C5-Br bond.

Reagents:

Scaffold: 5-Bromo-2-iodothiazole (1.0 eq)

Boronic Acid:

(1.1 eq)

Catalyst:

(3-5 mol%)

Base:

(2M aqueous)

Solvent: DME or 1,4-Dioxane

Temperature: 60°C (Control is critical; do not reflux yet).

Self-Validating Checkpoints:
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TLC Monitoring: The starting material (lower Rf) should disappear. The product will retain the

bromine atom.

NMR Validation: Look for the disappearance of the specific chemical shift associated with the

starting material, but crucially, ensure the integration of the thiazole proton (if applicable) or

the lack of double substitution. Since C5 is substituted with Br, verification is best done by

Mass Spec (Isotopic pattern of Br: 1:1 ratio of M and M+2 peaks).

Application: C5 Functionalization (Step 2)
Objective: Functionalizing the remaining C5-Br "hard" site.

Reagents:

Substrate: Product from Step 1.

Coupling Partner: Boronic acid, Stannane, or Alkyne.

Catalyst:

or XPhos Pd G2 (Requires more active catalyst).

Temperature: 80–100°C (Reflux).

Structural Applications in Drug Discovery
The 2,5-disubstituted thiazole core is a "privileged structure" in medicinal chemistry, capable of

pi-stacking and hydrogen bonding.

Pharmacophore Mapping
Kinase Inhibitors: The thiazole nitrogen often acts as a hydrogen bond acceptor in the ATP-

binding pocket (hinge region). The C2-substituent directs the molecule into the specificity

pocket.

Antifungals: Thiazoles mimic the peptide backbone or interact with fungal CYP51 enzymes.

Pathway Diagram: MedChem Workflow
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C2 Diversity (Specificity)

C5 Diversity (Solubility/Potency)
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Figure 2: Divergent synthesis strategy for generating focused libraries from the parent scaffold.

Handling and Safety (EHS)
Warning: This compound is a halogenated heterocycle.[1] Standard safety protocols for

sensitizers must be observed.

Skin Sensitization: Thiazoles are known sensitizers. Double-gloving (Nitrile) is

recommended.

Waste Disposal: Aqueous waste from the Sandmeyer reaction contains iodine and copper (if

used in variations). Segregate into "Heavy Metal" and "Halogenated Organic" waste streams.

Stability: The C-I bond is sensitive to UV light. Store in amber vials. If the solid turns dark

brown/purple, it indicates free iodine liberation (decomposition). Purification via a short silica

plug is required before use.
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Synthesis via Sandmeyer Reaction

Sandmeyer Reaction Mechanism and Protocols.[2] Organic Chemistry Portal.[2] Link

Regioselective Coupling of Dihalothiazoles

Bach, T., et al. "Regioselective Cross-Coupling Reactions of 2,4- and 2,5-Dihalothiazoles."

Journal of Organic Chemistry. Link (Note: Describes the general reactivity hierarchy of

thiazole halogens).

Applications in Kinase Inhibitors

Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various

Drugs.[3] NCBI/PMC. Link

Safety Data

Safety Data Sheet: 2-Bromo-5-nitrothiazole (Analogous Hazard Data). Thermo Fisher

Scientific. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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